Cas no 1803595-05-2 (2,5-Difluoro-4-(trifluoromethyl)phenylmethanamine Hydrochloride)

• Product Name: 2,5-Difluoro-4-(trifluoromethyl)phenylmethanamine Hydrochloride
• CAS No: 1803595-05-2
• MF: C₈H₇ClF₅N
• MW: 247.592898607254
• MDL: MFCD28505888
• CID: 4617038
• PubChem ID: 119031366
• Update Time: 2025-06-12

2,5-Difluoro-4-(trifluoromethyl)phenylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2,5-difluoro-4-(trifluoromethyl)phenyl]methanamine hydrochloride
• 2,5-Difluoro-4-(trifluoromethyl)phenylmethanamine Hydrochloride

• MDL： MFCD28505888
• Inchi： 1S/C8H6F5N.ClH/c9-6-2-5(8(11,12)13)7(10)1-4(6)3-14;/h1-2H,3,14H2;1H
• InChI Key： UJMOOMXYZUGQEH-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C(CN)=CC=1F)(F)(F)F.Cl

2,5-Difluoro-4-(trifluoromethyl)phenylmethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,5-Difluoro-4-(trifluoromethyl)phenylmethanamine Hydrochloride

Introduction to 2,5-Difluoro-4-(trifluoromethyl)phenylmethanamine Hydrochloride (CAS No. 1803595-05-2)

2,5-Difluoro-4-(trifluoromethyl)phenylmethanamine Hydrochloride, identified by its CAS number 1803595-05-2, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features including two fluorine atoms at the 2- and 5-positions of the phenyl ring and a trifluoromethyl group at the 4-position, exhibits distinct chemical and biological properties that make it a promising candidate for further research and development.

The presence of fluorine atoms in this molecule is not merely a structural modification but a strategic choice that imparts enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. These attributes are particularly valuable in drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy. The trifluoromethyl group, in particular, is well-documented for its ability to improve the binding affinity of small molecules to their targets, a phenomenon often attributed to its steric and electronic effects.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how fluorinated aromatic compounds interact with biological systems. Studies have shown that the electron-withdrawing nature of fluorine atoms can modulate the electronic properties of the aromatic ring, influencing its reactivity and interactions with enzymes and receptors. This has opened new avenues for designing molecules with tailored biological activities.

In the context of medicinal chemistry, 2,5-Difluoro-4-(trifluoromethyl)phenylmethanamine Hydrochloride has been explored as a potential scaffold for developing novel therapeutic agents. Its structural motif suggests potential applications in areas such as antiviral, anticancer, and anti-inflammatory drug discovery. The compound’s ability to engage with multiple biological targets makes it an attractive candidate for polypharmacological approaches, which aim to address complex diseases by simultaneously modulating several pathways.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The amine functional group provides a handle for further derivatization, allowing chemists to explore diverse structural analogs with varying biological profiles. This flexibility is particularly important in early-stage drug discovery, where rapid iteration and optimization are essential.

The hydrochloride salt form of 2,5-Difluoro-4-(trifluoromethyl)phenylmethanamine enhances its solubility and stability, making it more suitable for pharmaceutical applications. Improved solubility is a critical factor in drug formulation, as it directly impacts bioavailability and therapeutic efficacy. Additionally, the stability of the hydrochloride salt ensures that the compound remains effective throughout its shelf life.

Current research efforts are focused on elucidating the mechanism of action of this compound in vitro and in vivo. Preliminary studies have suggested that it may interact with enzymes involved in metabolic pathways relevant to various diseases. By understanding these interactions at a molecular level, researchers can identify potential therapeutic benefits and refine the compound’s properties for optimal efficacy.

The role of fluorine-containing compounds in modern drug development cannot be overstated. Their unique properties have led to the discovery and approval of numerous successful drugs over the past few decades. 2,5-Difluoro-4-(trifluoromethyl)phenylmethanamine Hydrochloride represents another example of how strategic incorporation of fluorine atoms can lead to innovative therapeutic solutions.

As computational methods continue to evolve, so does our ability to predict and rationalize the biological activity of complex molecules like this one. High-throughput virtual screening combined with experimental validation has become a standard approach for identifying promising drug candidates. This integrated strategy accelerates the drug discovery process by minimizing costly failures in later stages.

The future prospects for 2,5-Difluoro-4-(trifluoromethyl)phenylmethanamine Hydrochloride are promising, with ongoing studies aimed at expanding its potential applications. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies and innovative methodologies, this compound could emerge as a valuable tool in addressing unmet medical needs.

In conclusion,2,5-Difluoro-4-(trifluoromethyl)phenylmethanamine Hydrochloride (CAS No. 1803595-05-2) is a structurally intriguing fluorinated amine derivative with significant potential in pharmaceutical research. Its unique combination of chemical features positions it as a versatile scaffold for developing novel therapeutic agents across multiple disease areas. Continued investigation into its biological activities and mechanisms of action will further elucidate its therapeutic promise.